1,3-Benzodioxol-5-yl[4-(2,1,3-benzoxadiazol-4-ylsulfonyl)piperazin-1-yl]methanone

Specification

• Molecular Formula: C18H16N4O6S
• Molecular Weight: 416.4 g/mol
• IUPAC Name: 1,3-benzodioxol-5-yl-[4-(2,1,3-benzoxadiazol-4-ylsulfonyl)piperazin-1-yl]methanone
• Standard InChI: InChI=1S/C18H16N4O6S/c23-18(12-4-5-14-15(10-12)27-11-26-14)21-6-8-22(9-7-21)29(24,25)16-3-1-2-13-17(16)20-28-19-13/h1-5,10H,6-9,11H2
• Standard InChI Key: CONICYJUSDIZAF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=CC3=C(C=C2)OCO3)S(=O)(=O)C4=CC=CC5=NON=C54

Introduction

1,3-Benzodioxol-5-yl[4-(2,1,3-benzoxadiazol-4-ylsulfonyl)piperazin-1-yl]methanone is a complex organic compound that integrates a benzodioxole moiety with a piperazine and a benzoxadiazole sulfonyl group. This compound belongs to the class of benzodioxoles and is characterized by its significant molecular weight and structural complexity. The compound's unique structure contributes to its potential therapeutic applications, particularly in the context of neurological disorders and inflammation.

Synthesis Methods

The synthesis of 1,3-Benzodioxol-5-yl[4-(2,1,3-benzoxadiazol-4-ylsulfonyl)piperazin-1-yl]methanone can be approached through several synthetic pathways. Common methods involve the use of specific reagents such as catalysts (e.g., Lewis acids), solvents (e.g., dimethylformamide), and controlled reaction conditions (temperature and time) to optimize yield and purity.

Biological Activities and Potential Applications

Research indicates that compounds with similar structures exhibit potential therapeutic applications, particularly in modulating neurotransmitter systems and inflammatory pathways. These compounds can show IC50 values in the nanomolar range against specific targets such as glycogen synthase kinase 3 beta.

Biological Activity	Description
Neurological Disorders	Potential therapeutic applications due to modulation of neurotransmitter systems.
Inflammation	Involvement in inflammatory pathways suggests potential anti-inflammatory effects.
IC50 Values	Nanomolar range against specific targets like glycogen synthase kinase 3 beta.

Analytical Techniques

Analytical techniques such as high-performance liquid chromatography (HPLC) or mass spectrometry (MS) are often employed to monitor reaction progress and ensure the purity of the synthesized compound.